1-(2-Fluoro-ethyl)-1H-pyrazole-3-carbaldehyde
Description
1-(2-Fluoro-ethyl)-1H-pyrazole-3-carbaldehyde is a chemical compound that is used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential applications. This compound is synthesized using a specific method and has advantages and limitations for laboratory experiments. In
Scientific Research Applications
Basic Information
“1-(2-Fluoroethyl)-1H-pyrazole-3-carbaldehyde” is a chemical compound with the CAS Number: 139578-67-9. It has a molecular weight of 114.12 . It is a solid at ambient temperature .
Safety Information
This compound is labeled with the GHS07 pictogram and has a signal word of “Warning”. The hazard statements associated with it are H302+H312+H332;H319;H335. The precautionary statements are P271;P261;P280 .
Radiotracer for PET Imaging
One of the significant applications of “1-(2-Fluoroethyl)-1H-pyrazole-3-carbaldehyde” is in the field of medical imaging. It is used in the radiosynthesis of (S)- [18F]FETrp, a radiotracer for PET imaging of indoleamine 2,3-dioxygenase 1 (IDO1) . IDO1 is one of the main enzymes involved in the tryptophan metabolism that plays a key role in several diseases including cancers .
Cancer Immunotherapy Research
The compound is also relevant in cancer immunotherapy research. The radiotracer (S)- [18F]FETrp, synthesized from “1-(2-Fluoroethyl)-1H-pyrazole-3-carbaldehyde”, is used for imaging IDO1 activity. This is particularly important as IDO1 plays a role in tumor immune escape mechanisms, which is a focus of cancer immunotherapy .
Synthesis of 1,2,3-Triazole Hybrids
“1-(2-Fluoroethyl)-1H-pyrazole-3-carbaldehyde” is used in the synthesis of 1,2,3-triazole hybrids with amine-ester functionality . These hybrids are synthesized using a click reaction and their antimicrobial efficacy is evaluated using in vitro antimicrobial assay .
properties
IUPAC Name |
1-(2-fluoroethyl)pyrazole-3-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7FN2O/c7-2-4-9-3-1-6(5-10)8-9/h1,3,5H,2,4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DHVLXVOUHTZLII-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1C=O)CCF |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7FN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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